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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819 Get Quote

Technical Support Center: Cobalt Bromide
Hexahydrate
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with cobalt bromide hexahydrate. Below you will find

frequently asked questions and troubleshooting guides to ensure the stability and proper

handling of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for cobalt bromide hexahydrate?

A1: Cobalt bromide hexahydrate should be stored in a tightly sealed container in a dry, cool,

and well-ventilated area, protected from direct light and moisture.[1][2][3] The recommended

storage temperature is ambient room temperature.[1][2]

Q2: What is the physical appearance of fresh cobalt bromide hexahydrate?

A2: Cobalt bromide hexahydrate typically appears as red-purple or reddish-violet crystals or

powder.[4] Any significant deviation from this appearance may indicate degradation or

contamination.

Q3: Is cobalt bromide hexahydrate sensitive to moisture?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1515819?utm_src=pdf-interest
https://www.axiomchem.com/cobalt-ii-bromide-hexahydrate-2675510.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC318541000&productDescription=COBALT%28II%29BROMIDE+HYDRATE+100G&vendorId=VN00032119&countryCode=US&language=en
https://www.axiomchem.com/cobalt-ii-bromide-hexahydrate-2675510.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://en.wikipedia.org/wiki/Cobalt(II)_bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Yes, it is a hygroscopic compound, meaning it readily absorbs moisture from the

atmosphere.[2][3][4][5] Exposure to humid air can lead to deliquescence, where the solid

dissolves in the absorbed water.

Q4: What happens when cobalt bromide hexahydrate is heated?

A4: Upon heating, cobalt bromide hexahydrate loses its water of crystallization in stages. At

100°C, it transforms into the dihydrate (CoBr₂·2H₂O), and further heating to 130°C yields the

anhydrous form (CoBr₂), which is green.[4] At even higher temperatures, it can decompose to

form cobalt(II,III) oxide and bromine vapor.[4]

Q5: What are the known incompatibilities of cobalt bromide hexahydrate?

A5: Cobalt bromide hexahydrate is incompatible with strong oxidizing agents and metals.[2][3]

Contact with these substances should be avoided to prevent hazardous reactions.
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Issue Possible Cause Recommended Solution

Color change from red-purple

to a wet, darker appearance or

clumping.

Absorption of atmospheric

moisture due to improper

storage.

Discard the affected reagent

as the exact water content is

unknown, which can affect

stoichiometry. Ensure

containers are tightly sealed

and consider storing in a

desiccator.

The compound appears

greenish.

Partial or complete

dehydration to the anhydrous

form due to exposure to high

temperatures.

If the material has not been

exposed to contaminants, it

may be possible to rehydrate

it. However, for quantitative

applications, it is best to use a

fresh, properly stored sample.

Inconsistent reaction yields or

rates when using the

compound as a catalyst.

The water of hydration can

influence catalytic activity.

Variations in the hydration

state of the cobalt bromide will

affect its effective

concentration.

Use a fresh, properly stored

batch of cobalt bromide

hexahydrate. For highly

sensitive reactions, consider

using the anhydrous form and

adding a controlled amount of

water if necessary.

Difficulty dissolving the

compound completely in a

non-aqueous solvent.

The presence of excess water

from deliquescence can affect

solubility in some organic

solvents.

Use a fresh, dry sample.

Ensure your solvent is also

anhydrous.

Data Presentation
Physical and Chemical Properties of Cobalt Bromide Hexahydrate
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Property Value

Chemical Formula CoBr₂·6H₂O

Molecular Weight 326.74 g/mol [4]

Appearance Red-purple crystalline solid[4]

Melting Point 47 °C[1]

Density 2.46 g/cm³[1][4]

Solubility in Water (20 °C) 113.2 g/100 mL[4]

Thermal Decomposition Stages

Temperature Event

100 °C
Loses four water molecules to form

CoBr₂·2H₂O[4]

130 °C
Loses remaining water to form anhydrous

CoBr₂[4]

>130 °C
Decomposition to cobalt(II,III) oxide and

bromine vapor[4]

Experimental Protocols
Protocol: Determination of Water Content by Thermogravimetric Analysis (TGA)

This protocol outlines a general procedure for determining the water of hydration in cobalt

bromide hexahydrate using TGA, which is a common method for assessing the stability of

hydrated salts.

Instrument Preparation:

Ensure the TGA instrument is calibrated according to the manufacturer's specifications.

Set up a dry nitrogen purge gas to flow through the furnace.
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Sample Preparation:

Carefully weigh approximately 5-10 mg of the cobalt bromide hexahydrate sample into a

TGA pan.

Record the exact weight.

TGA Analysis:

Place the sample pan in the TGA furnace.

Heat the sample from ambient temperature (e.g., 25 °C) to 200 °C at a controlled rate

(e.g., 10 °C/min).

Continuously record the sample weight as a function of temperature.

Data Analysis:

Analyze the resulting TGA curve (weight % vs. temperature).

The first major weight loss step, concluding around 100-120 °C, corresponds to the loss of

four water molecules.

The second weight loss step, concluding around 130-150 °C, corresponds to the loss of

the remaining two water molecules.

Calculate the percentage weight loss for each step and compare it to the theoretical

percentage of water in cobalt bromide hexahydrate to assess its purity and hydration

state.
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Receive Cobalt Bromide Hexahydrate

Inspect Container Seal

Store in a Cool, Dry, Well-Ventilated Area

Seal Intact

For High Humidity Environments, Store in a Desiccator Use in Experiment

Tightly Reseal Container Immediately After Use

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing cobalt bromide hexahydrate.
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Observe Unexpected Experimental Results

Inspect Cobalt Bromide Hexahydrate Appearance

Is it Greenish?

Is it Clumped or Wet?

No

Compound is Dehydrated. Use a Fresh Sample.

Yes

Moisture Absorption. Use a Fresh Sample.

Yes

Consider Other Experimental Parameters

No

Click to download full resolution via product page

Caption: A logical diagram for troubleshooting common issues with cobalt bromide

hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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